1-Butyl-1-methylpyrrolidinium bromide

• IUPAC Name: 1-butyl-1-methylpyrrolidin-1-ium;bromide
• InChI: InChI=1S/C9H20N.BrH/c1-3-4-7-10(2)8-5-6-9-10;/h3-9H2,1-2H3;1H/q+1;/p-1
• InChI Key: LCZRPQGSMFXSTC-UHFFFAOYSA-M
• Canonical SMILES: CCCC[N+]1(CCCC1)C.[Br-]
• Molecular Formula: C9H20BrN
• DSSTOX Substance ID: DTXSID4049375
• Molecular Weight: 222.17 g/mol
• CAS No.: 93457-69-3

Description

1-Butyl-1-methylpyrrolidinium bromide (BMPB) is an organic compound that belongs to the class of pyrrolidinium compounds. It is a quaternary ammonium salt composed of a 1-butyl-1-methylpyrrolidinium cation and a bromide anion. BMPB is a colorless, odourless, and hygroscopic solid that has been used in a variety of research applications due to its unique properties. It is a highly water soluble compound that is stable at temperatures up to 250°C.

Scientific Research Applications

Degradation in Micro-electrolysis Systems

1-Butyl-1-methylpyrrolidinium bromide ([C4mpyr]Br) has been investigated for its degradation in ultrasound and zero-valent iron activated carbon micro-electrolysis systems. This research is significant for understanding the environmental behavior of ionic liquids, as it provides insights into the degradation pathways and the formation of intermediate products (Zhou, Lv, Shen, Wang, & Fan, 2013).

Ecotoxicity Comparison with Organic Solvents

A study compared the ecotoxicity of this compound to traditional organic solvents. This research is crucial for assessing the environmental impact of ionic liquids, demonstrating that [C4mpyr]Br exhibits relatively low toxicity, comparable to that of dimethylformamide (Cho, Jeon, Pham, Vijayaraghavan, & Yun, 2008).

Thermochemical Properties

The ionic liquid's thermochemical properties, such as enthalpy of formation and vaporization, have been examined. This research is crucial for applications that require an understanding of the thermal behavior of ionic liquids (Emel’yanenko, Verevkin, Heintz, Corfield, Deyko, Lovelock, Licence, & Jones, 2008).

Flame-Retarding Additive in Lithium-Ion Batteries

Studies have explored the use of ionic liquids based on 1-butyl-1-methylpyrrolidinium cation as flame-retarding additives in lithium-ion batteries. This application is vital for enhancing battery safety and performance (Bae, Shim, & Kim, 2013).

Synthesis and Characterization of Novel Ionic Monomers

Research into the synthesis and characterization of novel ionic monomers, including 1-butyl-1-methylpyrrolidinium, has been conducted. This work is fundamental for the development of new polymeric ionic liquids with potential applications in various fields (Shaplov, Vlasov, Armand, Lozinskaya, Ponkratov, Malyshkina, Vidal, Okatova, Pavlov, Wandrey, Godovikov, & Vygodskii, 2011).

Safety and Hazards

1-Butyl-1-methylpyrrolidinium bromide may be harmful if inhaled, swallowed, or absorbed through the skin. It causes respiratory tract irritation, skin irritation, and serious eye irritation. Protective clothing should be worn and inhalation of vapor, skin or eye contact should be avoided.

Future Directions

1-Butyl-1-methylpyrrolidinium bromide shows a wide potential range, making it a promising candidate in electrochemical applications. It also has high extraction capacity for dibenzothiophene from liquid fuels.

Mechanism of Action

Target of Action

1-Butyl-1-methylpyrrolidinium bromide is an ionic liquid . Its primary targets are a wide range of organic and inorganic compounds, as it has the ability to dissolve them . It is also used as a precursor for ionic liquids .

Mode of Action

The compound interacts with its targets by dissolving them, thereby facilitating various chemical reactions, catalysis, and separations . It can also act as a precursor or dopant in semiconductor manufacturing processes, contributing to the desired properties and performance of semiconductor materials .

Biochemical Pathways

It is known that the compound can influence the vulcanization process of certain elastomer composites .

Pharmacokinetics

As an ionic liquid, it is known to have low volatility and good thermal stability .

Result of Action

The compound’s action results in the facilitation of various chemical reactions and separations due to its ability to dissolve a wide range of compounds . It also contributes to the desired properties and performance of semiconductor materials when used as a precursor or dopant .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it has been reported that the transport of water in ionic liquids is much faster than would be predicted from hydrodynamic laws, indicating that the neutral water molecules experience a very different friction than the anions and cations at the molecular level . This suggests that the presence and concentration of water can significantly influence the compound’s action.

Biochemical Analysis

Biochemical Properties

1-Butyl-1-methylpyrrolidinium bromide plays a significant role in biochemical reactions, particularly in the stabilization of enzymes and proteins. It interacts with various biomolecules, including enzymes like lipases and proteases, by forming hydrogen bonds and electrostatic interactions. These interactions help maintain the structural integrity and activity of the enzymes, making this compound an effective medium for enzymatic reactions .

Cellular Effects

This compound has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. It can modulate the activity of key signaling molecules, such as kinases and phosphatases, leading to alterations in cellular processes like proliferation, differentiation, and apoptosis. Additionally, this compound can impact gene expression by interacting with transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites or allosteric sites, leading to changes in their catalytic activity. Furthermore, this compound can influence gene expression by modulating the binding of transcription factors to DNA, thereby affecting the transcriptional machinery .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. It is generally stable under standard laboratory conditions, but prolonged exposure to high temperatures or reactive chemicals can lead to its degradation. Long-term studies have shown that this compound can have lasting effects on cellular function, including alterations in metabolic activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can enhance enzymatic activity and cellular function, while at high doses, it may exhibit toxic or adverse effects. Studies have shown that high doses of this compound can lead to oxidative stress, inflammation, and tissue damage in animal models .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. It can affect the activity of key metabolic enzymes, such as dehydrogenases and oxidases, leading to changes in the production and utilization of metabolites. These interactions can influence overall cellular metabolism and energy production .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments. These interactions can affect the accumulation and distribution of this compound, influencing its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy production. Understanding the subcellular localization of this compound is essential for elucidating its biochemical effects .

Synthesis routes and methods I

Procedure details

About 200 mL of acetonitrile (manufactured by Junsei Co., Ltd. in Japan) was mixed with about 52.7 mL (0.5 mol) of methylpyrrolidone (manufactured by Fluka Co., Ltd.) under a nitrogen atmosphere to form a liquid mixture. Subsequently, about 58.6 mL (0.55 mol) of 2-bromobutane (manufactured by Aldrich Co., Ltd.) was added into the liquid mixture drop by drop to form a mixed solution. Subsequently, the mixed solution was stirred at about 65° C. for about 48 hours under a nitrogen atmosphere, and was then stored at about 4° C. for about 12 hours to form crystals. After a supernatant was removed from the mixed solution, the crystals were dried at a temperature of about 35° C. and a pressure of about 0.2 atm for about 12 hours using a vacuum evaporator to remove a solvent therefrom. Subsequently, in order to remove impurities, the dried crystals were dissolved in about 100 mL of acetone, and were then stirred at a temperature of about 25° C. and a pressure of about 1 atm for about 30 minutes to form a solution. The solution was left at 4° C. for about 12 hours to form crystals again. After a supernatant was removed from the solution, the crystals were dried at a temperature of about 35° C. and a pressure of about 0.2 atm for about 12 hours using a vacuum evaporator. These processes were repeatedly conducted three times to obtain N-butyl-N-methylpyrrolidinium bromide at a yield of about 60%.

Synthesis routes and methods II

Procedure details

A flask equipped with a thermometer, nitrogen gas inlet tube, reflux condenser, stirrer and dropping funnel was charged with 85 g (1.0 mol) of methylpyrrolidine and 400 g of 2-butanone (hereinafter referred to as MEK) and, while maintaining the temperature at 50° C. under a nitrogen stream, 205.5 g′ (1.5 mol) of n-butyl bromide was added dropwise over 2 hours and, then, the temperature was maintained at 80° C. for 2 hours to drive the reaction to completion. Then, the reaction mixture was filtered to give N-methyl-N-butylpyrrolidinium bromide (hereinafter referred to as MBPyBr) as slightly yellowish white crystals. These crystals were then washed with MEK twice to give 187 g (yield 90%) of white MBPyBr.